Cas no 1803588-60-4 (3-ethyl-1-methyl-1,4-diazepane dihydrochloride)

• Product Name: 3-ethyl-1-methyl-1,4-diazepane dihydrochloride
• CAS No: 1803588-60-4
• MDL: MFCD28139615
• CID: 4616619
• PubChem ID: 91647799
• Update Time: 2025-08-03

3-ethyl-1-methyl-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-1,4-diazepane Dihydrochloride
• 3-ethyl-1-methyl-1,4-diazepane dihydrochloride

• MDL： MFCD28139615

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 3-ethyl-1-methyl-1,4-diazepane dihydrochloride

Recent Advances in the Study of 3-Ethyl-1-methyl-1,4-diazepane Dihydrochloride (CAS: 1803588-60-4)

The compound 3-ethyl-1-methyl-1,4-diazepane dihydrochloride (CAS: 1803588-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the diazepane class, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key breakthroughs in the study of 3-ethyl-1-methyl-1,4-diazepane dihydrochloride is its optimized synthesis route, which has been reported in several high-impact journals. Researchers have developed a scalable and efficient method for its production, ensuring high purity and yield. The compound's structural elucidation through nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography has provided valuable insights into its molecular conformation and stability, which are critical for its pharmacological profile.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-ethyl-1-methyl-1,4-diazepane dihydrochloride exhibits notable affinity for specific neurotransmitter receptors, including GABA_A and serotonin receptors. These findings suggest its potential utility in treating anxiety, depression, and other CNS-related conditions. Additionally, recent investigations have explored its role as a modulator of metabolic pathways, with some studies indicating its efficacy in improving insulin sensitivity and lipid metabolism in preclinical models.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and to assess its safety and efficacy in clinical settings. Current efforts are focused on conducting detailed pharmacokinetic and toxicological studies, as well as exploring its potential synergies with other therapeutic agents. The ongoing research underscores the importance of 3-ethyl-1-methyl-1,4-diazepane dihydrochloride as a versatile scaffold for drug development.

In conclusion, the latest advancements in the study of 3-ethyl-1-methyl-1,4-diazepane dihydrochloride (CAS: 1803588-60-4) highlight its significant potential in both CNS and metabolic disorder therapeutics. The compound's well-characterized synthesis, structural properties, and promising biological activities position it as a valuable candidate for future pharmaceutical applications. Continued research and development efforts are expected to further unlock its therapeutic potential and pave the way for novel treatment strategies.